2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 2-chloro-7-pyridin-2-ylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C11H7ClN4/c12-11-14-7-8-4-6-16(10(8)15-11)9-3-1-2-5-13-9/h1-7H
• InChI Key: IPEHJECXGDLQLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N2C=CC3=CN=C(N=C32)Cl

Description

2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-chloro-7H-pyrrolo-[2,3-d]pyrimidine 3 (0.53 g, 3.5 mmol), 2-bromopyridine (0.66 mL, 1.1 g, 6.9 mmol), copper(I) iodide (0.20 g, 1.0 mmol), trans-1,2-diaminocyclohexane (0.12 mL, 0.1 Ig, 1.0 mmol), and potassium phosphate (2.2 g, 10 mmol) in 10 mL 1,4-dioxane is heated to 100° C. and stirred for four hours. The reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic extract was dried over MgSO4, filtered, and concentrated under reduced pressure. Purification by column chromatography (SiO2, Hexane : Ethyl acetate/5:1) provided 4 (0.69 g, 87%) as a white solid.